Cas no 2097916-74-8 (4-tert-butyl-2-oxo-N-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxamide)

4-tert-Butyl-2-oxo-N-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxamide is a specialized pyrrolidine derivative featuring a tert-butyl group and a trifluoroethyl carboxamide moiety. Its structural design enhances steric and electronic properties, making it valuable in medicinal chemistry and pharmaceutical research. The tert-butyl group improves metabolic stability, while the trifluoroethyl segment contributes to increased lipophilicity and bioavailability. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Its well-defined stereochemistry and high purity ensure consistent performance in synthetic applications. Researchers favor this derivative for its balanced reactivity and potential in drug discovery pipelines.
4-tert-butyl-2-oxo-N-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxamide structure
2097916-74-8 structure
Product Name:4-tert-butyl-2-oxo-N-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxamide
CAS No:2097916-74-8
MF:C11H17F3N2O2
MW:266.260093450546
CID:5468853
Update Time:2025-05-22

4-tert-butyl-2-oxo-N-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-tert-butyl-2-oxo-N-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxamide
    • Inchi: 1S/C11H17F3N2O2/c1-10(2,3)6-4-15-8(17)7(6)9(18)16-5-11(12,13)14/h6-7H,4-5H2,1-3H3,(H,15,17)(H,16,18)
    • InChI Key: ZAKSZCBDNXOVIY-UHFFFAOYSA-N
    • SMILES: FC(CNC(C1C(NCC1C(C)(C)C)=O)=O)(F)F

Computed Properties

  • Exact Mass: 266.12421228 g/mol
  • Monoisotopic Mass: 266.12421228 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 58.2
  • Molecular Weight: 266.26

4-tert-butyl-2-oxo-N-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxamide Pricemore >>

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Additional information on 4-tert-butyl-2-oxo-N-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxamide

Comprehensive Overview of 4-tert-butyl-2-oxo-N-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxamide (CAS No. 2097916-74-8)

In the realm of organic chemistry and pharmaceutical research, 4-tert-butyl-2-oxo-N-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxamide (CAS No. 2097916-74-8) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, including a pyrrolidine core and trifluoroethyl moiety, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its carboxamide group, which often enhances bioavailability and binding affinity in therapeutic agents.

The compound’s tert-butyl substituent contributes to its steric stability, while the 2-oxo (ketone) functionality introduces reactivity that can be leveraged in synthetic pathways. Its CAS number, 2097916-74-8, serves as a unique identifier in chemical databases, facilitating precise tracking in academic and industrial settings. Recent trends in AI-driven drug design and computational chemistry have further spotlighted such molecules, as they are frequently used to train algorithms for predicting molecular properties or ADMET profiles (absorption, distribution, metabolism, excretion, and toxicity).

One of the most searched questions related to this compound is: "What are the synthetic routes for 4-tert-butyl-2-oxo-N-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxamide?" Synthetic methodologies often involve multi-step reactions, starting from pyrrolidine derivatives and incorporating trifluoroethylamine via amide coupling. Advanced techniques like microwave-assisted synthesis or flow chemistry are also explored to improve yield and purity. These approaches align with the growing demand for green chemistry and sustainable synthesis, topics highly prioritized in modern research.

Another hot topic is the compound’s potential role in central nervous system (CNS) drug development. The trifluoroethyl group is known to enhance blood-brain barrier permeability, making it a valuable fragment in neurological therapeutics. Researchers are investigating its applicability in targeting GABA receptors or ion channels, which are critical in treating conditions like epilepsy or anxiety disorders. This aligns with the surge in public interest around mental health pharmaceuticals and personalized medicine.

From a commercial perspective, 4-tert-butyl-2-oxo-N-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxamide is often listed in catalogs of specialty chemical suppliers, catering to high-throughput screening and medicinal chemistry projects. Its price and availability fluctuate based on demand, with keywords like "bulk purchase" or "custom synthesis" frequently appearing in search queries. The compound’s stability under various storage conditions (e.g., room temperature vs. cryogenic) is another common concern among buyers.

In analytical chemistry, techniques like HPLC, NMR, and mass spectrometry are employed to validate the compound’s purity and structure. The rise of automated characterization platforms has streamlined this process, reducing human error and accelerating research timelines. Such advancements resonate with the broader push toward lab automation and digital transformation in the life sciences.

Environmental and regulatory considerations are also pivotal. While the compound is not classified as hazardous, its biodegradability and ecotoxicology profiles are under scrutiny to comply with REACH and FDA guidelines. This reflects the increasing emphasis on environmental, social, and governance (ESG) criteria in chemical manufacturing.

In summary, 4-tert-butyl-2-oxo-N-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxamide (CAS No. 2097916-74-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility in drug design, coupled with its relevance to cutting-edge topics like AI-assisted discovery and sustainability, ensures its continued prominence in scientific discourse.

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